![molecular formula C16H12BrN3O2 B2982303 6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide CAS No. 898192-73-9](/img/structure/B2982303.png)
6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in the scientific community due to its potential use in the development of new drugs.
Scientific Research Applications
Polymorphic Modifications and Pharmaceutical Applications
Research has identified polymorphic modifications of quinoline derivatives, highlighting their potential in pharmaceutical applications. One study discusses the strong diuretic properties of a quinoline carboxamide, suggesting utility in hypertension treatments. This indicates that structurally similar compounds, such as the one , could have applications in developing new remedies for various conditions (Shishkina et al., 2018).
Coordination Chemistry and Targeted Delivery
Compounds containing the quinoline motif have been synthesized for their ability to form coordinate bonds with metal ions. This property is utilized in creating complexes for targeted delivery of therapeutic agents, such as nitric oxide (NO) to biological sites, which could include tumors. This demonstrates the compound's potential in coordination chemistry and targeted drug delivery systems (Yang et al., 2017).
Catalysis and Synthesis of Heterocycles
Another application involves the cyclization of lithiated quinoline carboxamides to synthesize a range of polycyclic heterocycles. This process underscores the utility of quinoline derivatives in catalytic synthesis, providing a pathway to various pharmacologically relevant heterocyclic compounds (Clayden et al., 2005).
Photocatalytic and Magnetic Properties
Quinoline derivatives have been incorporated into metal-organic frameworks demonstrating photocatalytic and magnetic properties. Such materials are promising for environmental and technological applications, including degradation of organic pollutants and data storage (Li et al., 2020).
Immunological Applications
The identification of Toll-like receptor agonists among quinoline carboxamides suggests potential in vaccine adjuvant development. This application highlights the immunomodulatory capabilities of such compounds, further broadening their research and therapeutic relevance (Hu et al., 2018).
properties
IUPAC Name |
6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3O2/c17-10-4-5-14-12(7-10)13(8-15(21)20-14)16(22)19-9-11-3-1-2-6-18-11/h1-8H,9H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUCIHCCVFXYFLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)C2=CC(=O)NC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.